molecular formula C10H8F4OS B15386077 1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one

1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one

Cat. No.: B15386077
M. Wt: 252.23 g/mol
InChI Key: XECDFZHZZSSQFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one is a ketonic aromatic compound featuring a propan-2-one backbone attached to a phenyl ring substituted with a fluorine atom at the para position (C4) and a trifluoromethylthio (-SCF₃) group at the meta position (C3). The -SCF₃ group is a strong electron-withdrawing substituent, while the fluorine atom contributes to both electronic and steric modulation. This compound is of interest in pharmaceutical and materials science due to the synergistic effects of its substituents on reactivity, stability, and lipophilicity .

Properties

Molecular Formula

C10H8F4OS

Molecular Weight

252.23 g/mol

IUPAC Name

1-[4-fluoro-3-(trifluoromethylsulfanyl)phenyl]propan-2-one

InChI

InChI=1S/C10H8F4OS/c1-6(15)4-7-2-3-8(11)9(5-7)16-10(12,13)14/h2-3,5H,4H2,1H3

InChI Key

XECDFZHZZSSQFS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=CC(=C(C=C1)F)SC(F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares key structural and physicochemical attributes of 1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one with analogs:

Compound Name Substituents Molecular Formula Molecular Weight Key Properties/Applications References
1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one 4-F, 3-SCF₃ C₁₀H₈F₄OS 268.23 High lipophilicity; enhanced electron-withdrawing effects; potential intermediate for bioactive molecules.
1-(3-(Trifluoromethyl)phenyl)propan-2-one 3-CF₃ C₁₀H₉F₃O 202.17 Intermediate in fenfluramine synthesis; lower lipophilicity compared to -SCF₃ analogs.
1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one 2-NO₂, 4-SCF₃ C₁₀H₈F₃NO₃S 279.24 Nitro group increases reactivity (e.g., susceptibility to reduction); used in electrophilic substitution studies.
1-(4-Fluoro-2-nitrophenyl)propan-2-one 4-F, 2-NO₂ C₉H₇FNO₃ 196.16 Ortho-nitro group may sterically hinder reactions; lower stability under reductive conditions.
1-(3-Ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one 3-OCH₂CH₃, 5-SCF₃ C₁₂H₁₃F₃O₂S 278.29 Ethoxy group introduces steric bulk and moderate electron-donating effects.

Key Observations

Electron-Withdrawing Effects: The -SCF₃ group in the target compound exerts stronger electron-withdrawing effects compared to -CF₃ (e.g., in 1-(3-(trifluoromethyl)phenyl)propan-2-one), enhancing electrophilic substitution resistance and directing further reactions to specific ring positions . The nitro (-NO₂) group in analogs (e.g., 1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one) amplifies reactivity but reduces stability under reductive or acidic conditions .

Synthetic Challenges :

  • Introducing -SCF₃ requires specialized reagents (e.g., trifluoromethylthiolation agents), whereas -CF₃ can be installed via trifluoromethylation or direct substitution .
  • Fluorination at the para position is typically achieved via electrophilic aromatic substitution or halogen exchange, influenced by the directing effects of adjacent groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.